Cas no 1804659-04-8 (3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine
• CAS No: 1804659-04-8
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4914811
• Update Time: 2025-05-23

3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-2-11-7(12)5(8)4(3)6(9)10/h2,6H,1H3,(H,11,12)
• InChI Key： ZPRSYESYPBCTTA-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine

Introduction to 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine (CAS No. 1804659-04-8)

3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804659-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and a methyl group, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural features of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine contribute to its unique chemical properties and reactivity. The bromo group at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of complex molecular architectures. The difluoromethyl group, located at the 4-position, is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the hydroxyl and methyl groups introduce polarity and steric effects that can influence the compound's solubility and interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine has emerged as a valuable building block in this endeavor. Researchers have leveraged its structural motifs to design molecules targeting various disease pathways. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer progression. The pyridine core is particularly well-suited for modulating protein-protein interactions, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine is its role in the development of agrochemicals. Pyridine derivatives are frequently used in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The specific substitution pattern in this compound may confer properties such as enhanced bioavailability and resistance to degradation, which are critical for agricultural applications. Furthermore, its structural similarity to naturally occurring compounds suggests potential roles in ecological interactions, which could be leveraged for sustainable farming practices.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available precursors, chemists can employ a series of bromination, fluorination, hydroxylation, and methylation reactions to construct the target molecule with high precision. Advances in catalytic methods have further streamlined these processes, enabling scalable production under mild conditions. This accessibility is crucial for both academic research and industrial applications.

Recent studies have also explored the pharmacokinetic properties of derivatives derived from 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine. The incorporation of fluorine atoms is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This property has been exploited in the design of antiviral and anticancer drugs where prolonged circulation time can enhance therapeutic efficacy. The hydroxyl group further contributes to solubility considerations, which are essential for oral bioavailability.

The versatility of 3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine extends beyond pharmaceuticals into materials science. Pyridine-based compounds are used in the development of organic electronics due to their ability to form stable conjugated systems. The electron-withdrawing nature of the difluoromethyl group can modulate charge transport properties, making this compound a candidate for use in semiconductors and light-emitting diodes (LEDs). Such applications underscore the broad utility of heterocyclic chemistry in addressing challenges across multiple scientific disciplines.

In conclusion,3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine (CAS No. 1804659-04-8) represents a fascinating example of how structural complexity can be harnessed for therapeutic and technological advancements. Its unique combination of functional groups makes it an invaluable intermediate for synthetic chemists working on drug discovery and agrochemical development. As research continues to uncover new applications for this compound,3-Bromo-4-(difluoromethyl)-2-hydroxy-5-methylpyridine is poised to remain at the forefront of innovation in chemical biology and materials science.